Cas no 86707-88-2 (2H-Pyran-3(6H)-one, 6-(acetyloxy)-2-methyl-, trans-)
86707-88-2 structure
Product Name:2H-Pyran-3(6H)-one, 6-(acetyloxy)-2-methyl-, trans-
CAS No:86707-88-2
MF:C8H10O4
MW:170.162602901459
CID:660853
PubChem ID:71413762
Update Time:2025-04-19
2H-Pyran-3(6H)-one, 6-(acetyloxy)-2-methyl-, trans- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-3(6H)-one, 6-(acetyloxy)-2-methyl-, trans-
- DTXSID80833272
- (2S,6S)-6-Methyl-5-oxo-5,6-dihydro-2H-pyran-2-yl acetate
- 86707-88-2
-
- Inchi： 1S/C8H10O4/c1-5-7(10)3-4-8(11-5)12-6(2)9/h3-5,8H,1-2H3/t5-,8-/m0/s1
- InChI Key： GMRFAZZMYGJAQO-XNCJUZBTSA-N
- SMILES： O1[C@H](C=CC([C@@H]1C)=O)OC(C)=O
Computed Properties
- Exact Mass: 170.05790880g/mol
- Monoisotopic Mass: 170.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 52.6Ų
2H-Pyran-3(6H)-one, 6-(acetyloxy)-2-methyl-, trans- Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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